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pivaloyl cyanide NMR data verification
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Compound Focus: Pivaloyl cyanide

CAS No.: 42867-40-3

Cat. No.: S774191

Synthesis and Key Information

The table below summarizes the core identity and a primary synthetic route for pivaloyl cyanide, as detailed

in patent literature [1] [2] [3].

Property Description

CAS Registry Number  42867-40-3 [4]

Molecular Formula C(_6)H(_9)NO [4]
IUPAC Name 2,2-dimethylpropanoyl cyanide [1] [2]
Common Synthesis Reaction of pivalic acid anhydride with anhydrous hydrocyanic acid [1] [2] [3]

How to Locate NMR Data

For researchers, the most efficient paths to obtain verified NMR data are through specialized databases and

direct supplier contact.

e Consult Specialized Spectral Databases: The most reliable NMR spectra are typically found in
commercial or institutional subscriptions to databases like Spectral Database for Organic
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Compounds (SDBS) or Reaxys. These resources provide peer-assigned spectra crucial for
publication-quality verification.

e Contact Chemical Suppliers Directly: As shown in the search results, pivaloyl cyanide is available
from several specialty chemical suppliers (e.g., Ambeed, Dayang Chem) [4] [5]. They often provide
analytical data, including NMR spectra, upon request for research and development purposes.

A Note on Experimental Protocol

While the search did not yield a step-by-step NMR protocol for the final product, the patent literature
describes the synthesis workflow. The following diagram outlines the general process for the continuous

production of pivaloyl cyanide, which may inform the context of your experimental data [1] [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: (SDtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ales
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 3/3 Tech Support


https://patents.google.com/patent/CA1165778A/ru
https://www.chemicalbook.com/SpectrumEN_42867-40-3_HNMR.htm
https://www.ambeed.com/products/42867-40-3.html
https://www.smolecule.com/products/b774191#pivaloyl-cyanide-nmr-data-verification
https://www.smolecule.com/products/b774191#pivaloyl-cyanide-nmr-data-verification
https://www.smolecule.com/products/b774191#pivaloyl-cyanide-nmr-data-verification
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s774191?utm_src=pdf-bulk
https://www.smolecule.com/products/s774191?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

